Cas no 2306272-66-0 (2-(tert-butoxycarbonylamino)-7-oxaspiro[3.5]nonane-5-carboxylic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-7-oxaspiro[3.5]nonane-5-carboxylic acid
• CAS No: 2306272-66-0
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5280094
• Update Time: 2026-03-09

2-(tert-butoxycarbonylamino)-7-oxaspiro[3.5]nonane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxaspiro[3.5]nonane-5-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(tert-butoxycarbonylamino)-7-oxaspiro[3.5]nonane-5-carboxylic acid

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(18)15-9-6-14(7-9)4-5-19-8-10(14)11(16)17/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： WPUTXXRXDCGKGQ-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2C(O)=O)CC1NC(OC(C)(C)C)=O

Additional information on 2-(tert-butoxycarbonylamino)-7-oxaspiro[3.5]nonane-5-carboxylic acid

Research Briefing on 2-(tert-butoxycarbonylamino)-7-oxaspiro[3.5]nonane-5-carboxylic acid (CAS: 2306272-66-0)

The compound 2-(tert-butoxycarbonylamino)-7-oxaspiro[3.5]nonane-5-carboxylic acid (CAS: 2306272-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the spirocyclic scaffold of this compound as a privileged structure in medicinal chemistry, offering conformational rigidity and enhanced binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of protease inhibitors, particularly targeting viral proteases such as SARS-CoV-2 Mpro. The tert-butoxycarbonyl (Boc) protecting group was found to improve the compound's stability during synthetic procedures, while the 7-oxaspiro[3.5]nonane core contributed to improved pharmacokinetic properties.

In terms of synthetic methodology, a novel asymmetric route to this compound was reported in Organic Letters (2023), utilizing a palladium-catalyzed spirocyclization followed by Boc-protection. This approach achieved an 82% yield with >99% enantiomeric excess, addressing previous challenges in stereocontrol. Computational studies (J. Chem. Inf. Model., 2023) have further elucidated the molecule's low-energy conformations, explaining its preferential binding to certain enzyme active sites.

Biological evaluations have revealed promising activity profiles. When incorporated into peptide mimetics, this scaffold demonstrated enhanced resistance to metabolic degradation while maintaining target engagement. Particularly noteworthy is its application in developing irreversible inhibitors of transglutaminase 2 (TG2), a therapeutic target for celiac disease and fibrosis (ACS Pharmacol. Transl. Sci., 2023). The carboxylic acid moiety was shown to be crucial for coordinating with catalytic residues in the TG2 active site.

From a drug development perspective, the compound's physicochemical properties (cLogP = 1.2, TPSA = 78 Ų) suggest favorable membrane permeability while maintaining sufficient solubility for oral administration. Current research efforts are exploring its incorporation into PROTACs (proteolysis-targeting chimeras) targeting oncogenic proteins, leveraging its ability to form stable interactions with E3 ubiquitin ligases (Cell Chem. Biol., 2023).

In conclusion, 2-(tert-butoxycarbonylamino)-7-oxaspiro[3.5]nonane-5-carboxylic acid represents a versatile building block with multiple applications in modern drug discovery. Its unique structural features address several challenges in medicinal chemistry, including metabolic stability and target selectivity. Ongoing research is expected to further expand its utility in developing therapeutics for viral infections, fibrotic diseases, and cancer.